Cas no 1016332-15-2 (5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine)

• Product Name: 5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine
• CAS No: 1016332-15-2
• MF: C₁₇H₁₈ClN₃O₂S
• MW: 363.861721515656
• CID: 5681818
• PubChem ID: 24675381
• Update Time: 2025-08-05

5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS001469420
• 5-chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine
• Z296346244
• EN300-26609893
• AKOS016904063
• 1016332-15-2
• 5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine

• Inchi： 1S/C17H18ClN3O2S/c1-23-12-7-5-11(6-8-12)14-4-3-9-21(14)16(22)15-13(18)10-19-17(20-15)24-2/h5-8,10,14H,3-4,9H2,1-2H3
• InChI Key： RSDNJMKNFCXXPI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(N1CCCC1C1C=CC(=CC=1)OC)=O)SC

Computed Properties

• Exact Mass: 363.0808257g/mol
• Monoisotopic Mass: 363.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine

5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine: A Comprehensive Overview

5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine (CAS No. 1016332-15-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its full chemical name, is a derivative of pyrimidine and features a unique combination of functional groups that contribute to its potential therapeutic applications. In this article, we will delve into the structure, synthesis, biological activity, and recent research developments surrounding this compound.

Chemical Structure and Synthesis: The chemical structure of 5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine is characterized by a pyrimidine core with a chlorine atom at the 5-position, a methylsulfanyl group at the 2-position, and a substituted pyrrolidine carbonyl group at the 4-position. The pyrrolidine ring is further functionalized with a 4-methoxyphenyl group. This intricate structure provides a foundation for its diverse biological activities.

The synthesis of this compound typically involves several steps, including the formation of the pyrimidine core, the introduction of the chlorine and methylsulfanyl groups, and the attachment of the substituted pyrrolidine carbonyl moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

Biological Activity: One of the key areas of interest for 5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine is its potential as an inhibitor of specific enzymes and receptors. Studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes involved in various cellular processes such as signal transduction and cell cycle regulation. This property makes it a promising candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer.

In addition to its kinase inhibitory properties, 5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine has also been investigated for its anti-inflammatory effects. Research has demonstrated that this compound can modulate the activity of inflammatory mediators, potentially offering therapeutic benefits in conditions such as arthritis and other inflammatory disorders.

Clinical Trials and Therapeutic Potential: While 5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine is still in the early stages of clinical evaluation, preliminary results are encouraging. Preclinical studies have shown promising efficacy in animal models of cancer and inflammation. These findings have paved the way for further clinical trials to assess its safety and efficacy in human subjects.

The therapeutic potential of this compound is further supported by its favorable pharmacokinetic properties. Studies have indicated that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, its low toxicity profile makes it an attractive candidate for long-term use in chronic conditions.

Current Research Trends: Ongoing research is focused on optimizing the structure of 5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that could improve its binding affinity to target proteins. These efforts aim to develop more effective derivatives with reduced side effects.

In parallel, researchers are exploring combination therapies involving 5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine. Studies have shown that combining this compound with other drugs can synergistically enhance therapeutic outcomes, potentially leading to more effective treatment regimens for complex diseases.

Conclusion: In summary, 5-Chloro-4-[2-(4-methoxyphenyl)pyrrolidine-1-carbonyl]-2-(methylsulfanyl)pyrimidine (CAS No. 1016332-15-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various disease conditions.